5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde

• Molecular Formula: C11H6BrFO2
• Molecular Weight: 269.07 g/mol
• IUPAC Name: 5-(5-bromo-2-fluorophenyl)furan-2-carbaldehyde
• InChI: InChI=1S/C11H6BrFO2/c12-7-1-3-10(13)9(5-7)11-4-2-8(6-14)15-11/h1-6H
• InChI Key: WGCUNSBGIOCDMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C2=CC=C(O2)C=O)F

Description

5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde is a furan-based aromatic aldehyde featuring a bromo and fluoro substituent on the phenyl ring. These compounds are typically used as intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactive aldehyde group and aromatic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde involves several steps. One common method includes the bromination of 2-fluorophenylfuran followed by formylation. The reaction typically uses solvents like dichloromethane and catalysts such as sulfur powder and phenol . The reaction mixture is heated to reflux, and the bromine solution is added slowly over a period of 1-3 hours. After the reaction is complete, the mixture is cooled, filtered, and neutralized with sodium bicarbonate solution. The organic phase is then extracted, dried, and purified to obtain the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and purity while minimizing by-products and waste .

Chemical Reactions Analysis

Types of Reactions

5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles in reactions such as Suzuki-Miyaura coupling.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are used.

Substitution: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products

Oxidation: 5-(5-Bromo-2-fluorophenyl)furan-2-carboxylic acid.

Reduction: 5-(5-Bromo-2-fluorophenyl)furan-2-methanol.

Substitution: Various substituted phenylfurans depending on the nucleophile used.

Scientific Research Applications

5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antibacterial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmacologically active compounds.

Industry: Utilized in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde involves its interaction with various molecular targets. The compound’s aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The presence of the bromo and fluoro groups enhances its reactivity and specificity towards certain biological targets .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The position and nature of substituents on the phenyl ring significantly influence melting points, solubility, and reactivity. Key comparisons include:

Compound	Substituents (Phenyl Ring)	Melting Point (°C)	Key Properties	Reference
5-(4-Bromo-2-fluorophenyl)furan-2-carbaldehyde	4-Br, 2-F	Not reported	High purity (>99%), used in synthesis
5-(4-Nitrophenyl)furan-2-carbaldehyde	4-NO₂	150	Yellow crystals, high sublimation enthalpy
5-(4-Chlorophenyl)furan-2-carbaldehyde	4-Cl	118	Light yellow, moderate polarity
5-(2-Nitrophenyl)furan-2-carbaldehyde	2-NO₂	Not reported	Lower thermal stability vs. 4-NO₂

Observations :

• Electron-withdrawing groups (NO₂, Br, F) increase sublimation enthalpies due to enhanced intermolecular interactions .
• Ortho-substituents (e.g., 2-NO₂) may reduce symmetry, leading to lower melting points compared to para-substituted analogs .

Thermodynamic Properties

Thermodynamic data for nitrophenyl analogs (Table 5 from ):

Compound	ΔcH° (kJ/mol)	ΔfH° (kJ/mol)	ΔsubH° (kJ/mol)
5-(4-Nitrophenyl)furan-2-carbaldehyde	-4,320	-120.5	105.2
5-(2-Nitrophenyl)furan-2-carbaldehyde	-4,290	-115.8	98.7
5-(3-Nitrophenyl)furan-2-carbaldehyde	-4,305	-118.3	102.1

Key Findings :

• Para-substituted derivatives exhibit higher enthalpies of sublimation (ΔsubH°) due to better molecular packing .
• Bromo- and fluoro-substituted analogs are expected to follow similar trends, with bromo increasing ΔsubH° more than fluorine due to its larger atomic size .

Biological Activity

5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde is an organic compound notable for its unique structure, which includes a furan ring, a bromine atom, and a fluorophenyl group. This composition enhances its reactivity and potential biological activity, particularly in medicinal chemistry. The compound's aldehyde group allows it to form covalent bonds with nucleophilic sites on proteins and enzymes, suggesting its potential as an inhibitor of various biological targets.

The molecular formula of 5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde is C$_{11}$H$_{8}$BrF O. Its structure can be represented as follows:

$$\text{Structure }\quad \text{C}_1=C(C_2=C(C=C(C=C2)C(=O)C1=O)Br)F$$

The biological activity of this compound primarily stems from its ability to interact with enzymes through covalent modification. The presence of both bromine and fluorine atoms enhances its reactivity towards specific biological targets, potentially leading to therapeutic effects. Interaction studies indicate that it may inhibit certain enzymes, although further research is necessary to elucidate the precise mechanisms involved.

Antimicrobial Activity

Research has shown that compounds similar to 5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde exhibit significant antimicrobial properties. For instance, studies on structurally related compounds demonstrated effective inhibition against various microbial strains, including Gram-positive and Gram-negative bacteria.

Compound	MIC (µg/mL)	Activity Type
5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde	TBD	Antibacterial
5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide	10	Antifungal
5-Fluorofuran-2-carboxylic acid	15	Antimicrobial

Enzyme Inhibition

The compound has been observed to inhibit various enzymes through covalent modification. This inhibition can be quantified by measuring the enzyme activity before and after the introduction of the compound. Preliminary studies suggest that the compound's aldehyde functionality plays a critical role in its inhibitory action.

Case Studies

• Enzyme Interaction Study : A study involving enzyme assays demonstrated that 5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde significantly reduced the activity of target enzymes at concentrations as low as 10 µM, indicating potent inhibitory effects.
• Antimicrobial Efficacy : In a comparative study, derivatives of furan-based compounds were tested against E. coli and S. aureus. The results showed that compounds with similar structural features exhibited MIC values ranging from 0.3 to 8.5 µM against Gram-negative bacteria, suggesting that 5-(5-Bromo-2-fluorophenyl)furan-2-carbaldehyde may possess comparable efficacy.